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Compound of Interest

Compound Name: L-(+)-Threo-chloramphenicol

Cat. No.: B148742

Essential Safety and Handling Guide for L-(+)-Threo-
chloramphenicol

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety and logistical information for the handling of L-(+)-Threo-
chloramphenicol, a compound recognized for its potential hazards, including being a

suspected carcinogen and reproductive toxin.[1][2][3][4] Adherence to these procedural steps is
essential for ensuring laboratory safety and proper disposal.

Hazard Summary

L-(+)-Threo-chloramphenicol is classified with the following hazards:

Carcinogenicity: Suspected of causing cancer.[1][2][4][5]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1][4][5]

Serious Eye Damage: Causes serious eye damage.[1][4][5]

Other Hazards: May be harmful if inhaled, ingested, or absorbed through the skin.[5][6] It can
also cause skin and respiratory tract irritation.[5][7]

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment when handling L-
(+)-Threo-chloramphenicol.

Protection Type Specification Rationale

Nitrile or chloroprene gloves. To prevent skin contact with
[7] the chemical.[7]

Hand Protection

To protect against serious eye
) ANSI-approved safety glasses
Eye Protection damage from dust or splashes.

or goggles.[7] A5]

Fully buttoned lab coat with
) ] sufficient sleeve length, full- To prevent accidental skin
Skin and Body Protection
length pants, and closed-toed exposure.[7]

shoes.[7]

A NIOSH-approved respirator
should be used when
engineering controls are
) ) insufficient, when the To prevent inhalation of the
Respiratory Protection o o )
Permissible Exposure Limit chemical dust.[5][7]
(PEL) may be exceeded, or as
required by institutional

protocols.[5][7]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:

o Always handle L-(+)-Threo-chloramphenicol within a certified chemical fume hood to
minimize inhalation exposure.[7]

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[5][7]

2. Personal Protective Equipment (PPE) Donning:

» Before handling the compound, don the required PPE as specified in the table above.
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e Gloves must be inspected for any tears or defects prior to use.[7]
3. Weighing and Aliquoting:

e Conduct all weighing and aliquoting of the solid compound within the chemical fume hood to
contain any dust.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

4. Solution Preparation:

e When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
o Keep the container closed when not in use.[5]

5. Post-Handling:

 After handling, thoroughly wash hands with soap and water.[7]

» Decontaminate all work surfaces and equipment using soap and water.[7]

Disposal Plan

Proper disposal of L-(+)-Threo-chloramphenicol and contaminated materials is crucial to
prevent environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Unused or Expired Chemical

Dispose of as hazardous waste in accordance
with local, state, and federal regulations.[7][8]

Do not mix with other waste streams.[8]

Contaminated Labware (e.qg., pipette tips, tubes)

Collect in a designated, labeled hazardous

waste container.[7]

Contaminated PPE (e.g., gloves, disposable lab

coats)

Dispose of as hazardous waste in a sealed and
labeled bag.[7]

Aqueous Solutions

Collect in a labeled hazardous waste container

for chemical waste. Do not pour down the drain.

[2]19]

Emergency Procedures
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Exposure Type

Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

apart. Seek immediate medical attention.[5][7]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[5][7]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, begin artificial respiration. Seek

immediate medical attention.[5][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Drink one or two glasses of water. Seek

immediate medical attention.[7]

Spill

For minor spills, wear appropriate PPE, avoid
generating dust, and clean up with a dry method
(e.g., scoop).[9] Place the spilled material in a
sealed, labeled container for hazardous waste
disposal.[9] For major spills, evacuate the area
and contact your institution's environmental

health and safety department.[9]

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling L-(+)-Threo-

chloramphenicol.
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Caption: Standard Operating Procedure for Handling L-(+)-Threo-chloramphenicol.
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Caption: Emergency Response Protocol for L-(+)-Threo-chloramphenicol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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